Cas no 865660-41-9 (5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidine)

5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidine structure
865660-41-9 structure
Product Name:5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidine
CAS No:865660-41-9
MF:C21H19N3S
MW:345.460663080215
CID:5699216
PubChem ID:1475153
Update Time:2023-10-14

5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5,7-dimethyl-6-[(E)-3-phenyl-2-propenyl]-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine
    • 3X-0889
    • 5,7-dimethyl-6-[(E)-3-phenylprop-2-enyl]-3-thiophen-3-ylpyrazolo[1,5-a]pyrimidine
    • 865660-41-9
    • 5,7-dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidine
    • AKOS005090701
    • Pyrazolo[1,5-a]pyrimidine, 5,7-dimethyl-6-(3-phenyl-2-propen-1-yl)-3-(3-thienyl)-
    • 5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidine
    • Inchi: 1S/C21H19N3S/c1-15-19(10-6-9-17-7-4-3-5-8-17)16(2)24-21(23-15)20(13-22-24)18-11-12-25-14-18/h3-9,11-14H,10H2,1-2H3
    • InChI Key: XDFOTSDYMPRRPM-UHFFFAOYSA-N
    • SMILES: C12=C(C3C=CSC=3)C=NN1C(C)=C(CC=CC1=CC=CC=C1)C(C)=N2

Computed Properties

  • Exact Mass: 345.12996879g/mol
  • Monoisotopic Mass: 345.12996879g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • pka: 1.29±0.40(Predicted)
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